Cas no 1804414-69-4 (Ethyl 3,5-dibromo-2,4-difluorophenylacetate)

• Product Name: Ethyl 3,5-dibromo-2,4-difluorophenylacetate
• CAS No: 1804414-69-4
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4706242
• Update Time: 2025-05-22

Ethyl 3,5-dibromo-2,4-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromo-2,4-difluorophenylacetate
• Ethyl 3,5-dibromo-2,4-difluorophenylacetate

• Inchi： 1S/C10H8Br2F2O2/c1-2-16-7(15)4-5-3-6(11)10(14)8(12)9(5)13/h3H,2,4H2,1H3
• InChI Key： WRDUBRFAUDJJNN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)CC(=O)OCC)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,5-dibromo-2,4-difluorophenylacetate

Comprehensive Overview of Ethyl 3,5-dibromo-2,4-difluorophenylacetate (CAS No. 1804414-69-4)

Ethyl 3,5-dibromo-2,4-difluorophenylacetate (CAS No. 1804414-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique halogenated aromatic structure, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₆Br₂F₂O₂, reflects the presence of bromine and fluorine atoms, which contribute to its reactivity and potential applications in drug discovery and material science.

The compound’s structural features, including the ethyl acetate moiety and the dibromo-difluorophenyl backbone, make it a versatile building block for designing molecules with tailored properties. Researchers often explore its use in cross-coupling reactions, palladium-catalyzed transformations, and nucleophilic aromatic substitutions, which are critical for developing novel therapeutics and functional materials. Recent studies highlight its role in optimizing pharmacokinetic profiles and enhancing bioavailability in drug candidates.

In the context of current trends, Ethyl 3,5-dibromo-2,4-difluorophenylacetate aligns with the growing demand for halogenated compounds in medicinal chemistry. Searches for "fluorinated drug intermediates" and "brominated aromatic esters" have surged, reflecting industry interest in these motifs for their ability to improve metabolic stability and binding affinity. Additionally, the compound’s potential applications in agrochemicals, such as herbicides and fungicides, resonate with the global focus on sustainable crop protection solutions.

From a synthetic perspective, the preparation of CAS No. 1804414-69-4 typically involves the esterification of 3,5-dibromo-2,4-difluorophenylacetic acid with ethanol under acidic conditions. Purification methods like column chromatography or recrystallization ensure high purity, which is essential for downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to validate its structure and quality.

The compound’s stability under various conditions is another area of interest. Users frequently search for "storage guidelines for halogenated esters" and "handling precautions for dibromo-difluorophenyl derivatives," underscoring the need for proper safety data. While Ethyl 3,5-dibromo-2,4-difluorophenylacetate is not classified as hazardous under standard regulations, it is advisable to store it in a cool, dry environment away from strong oxidizers.

Innovations in green chemistry have also influenced the discourse around this compound. Researchers are exploring solvent-free synthesis and catalytic methods to reduce waste and energy consumption during its production. Such advancements align with the broader push for environmentally friendly chemical processes, a topic frequently queried in academic and industrial forums.

In summary, Ethyl 3,5-dibromo-2,4-difluorophenylacetate (CAS No. 1804414-69-4) represents a valuable tool in modern synthetic chemistry. Its multifaceted applications, coupled with its relevance to trending topics like halogenation strategies and sustainable synthesis, ensure its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play a pivotal role in addressing challenges across pharmaceuticals, agriculture, and materials science.